2,4-Dioxo-N-phenylpentanamide

• CAS No.: 503300-35-4
• Molecular Formula: C11H11NO3
• Molecular Weight: 205.21 g/mol
• IUPAC Name: 2,4-dioxo-N-phenylpentanamide
• InChI: InChI=1S/C11H11NO3/c1-8(13)7-10(14)11(15)12-9-5-3-2-4-6-9/h2-6H,7H2,1H3,(H,12,15)
• InChI Key: ASXCLNQAWIXZCB-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)CC(=O)C(=O)NC1=CC=CC=C1

Description

2,4-Dioxo-N-phenylpentanamide (CAS 503300-35-4) is a pentanamide derivative characterized by two ketone (oxo) groups at positions 2 and 4 of the pentanamide backbone and a phenyl substituent on the amide nitrogen. This structure confers unique electronic and steric properties, making it a candidate for applications in medicinal chemistry and agrochemical research.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,4-Dioxo-N-phenylpentanamide typically involves the reaction of appropriate starting materials under controlled conditions. One common method involves the condensation of a phenyl-substituted amine with a diketone . The reaction is usually carried out in the presence of a suitable catalyst and under an inert atmosphere to prevent unwanted side reactions .

Industrial Production Methods

Industrial production of 2,4-Dioxo-N-phenylpentanamide may involve large-scale synthesis using similar reaction conditions as in laboratory settings but optimized for higher yields and purity . The process may include steps such as purification through recrystallization or chromatography to ensure the final product meets the required specifications .

Chemical Reactions Analysis

Types of Reactions

2,4-Dioxo-N-phenylpentanamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form higher oxidation state products.

Reduction: Reduction reactions can convert the oxo groups to hydroxyl groups.

Substitution: The phenyl group can participate in electrophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are often used.

Substitution: Electrophilic aromatic substitution reactions may involve reagents like bromine (Br2) or nitric acid (HNO3) under acidic conditions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols .

Scientific Research Applications

2,4-Dioxo-N-phenylpentanamide has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2,4-Dioxo-N-phenylpentanamide involves its interaction with specific molecular targets. The compound may act by binding to enzymes or receptors, thereby modulating their activity . The exact pathways and targets can vary depending on the specific application and context of use .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table summarizes key structural and functional differences between 2,4-Dioxo-N-phenylpentanamide and related compounds:

Compound Name	Structural Features	Molecular Formula	Molecular Weight (g/mol)	Key Substituents/Modifications	Potential Applications	References
2,4-Dioxo-N-phenylpentanamide	Pentanamide with oxo groups at C2/C4 and N-phenyl	C₁₁H₁₁NO₃	221.21*	Dual oxo groups, no additional branching	Agrochemical intermediates, enzyme inhibitors (hypothetical)
4-Methyl-3-oxo-N-phenylpentanamide	Pentanamide with oxo at C3, methyl at C4, and N-phenyl	C₁₂H₁₅NO₂	205.25*	Methyl at C4, single oxo group	Pharmacological screening
4-Methyl-3-oxo-N-phenyl-2-(phenylmethylene)pentanamide	Pentanamide with oxo at C3, methyl at C4, benzylidene at C2, and N-phenyl	C₁₉H₁₉NO₂	293.36*	Benzylidene group (conjugated system)	UV-active probes, ligand design
2-(1,3-Dioxoisoindolin-2-yl)-4-methyl-N-(4-sulfamoylphenyl)pentanamide	Pentanamide with dioxoisoindolinyl at C2, methyl at C4, and sulfamoylphenyl	C₂₄H₂₃N₅O₅S	493.53	Sulfamoylphenyl, dioxoisoindolinyl	Kinase inhibition, antimicrobial
N-Methyl-2-oxo-N-phenylbutanamide	Butanamide with oxo at C2, N-methyl, and N-phenyl	C₁₁H₁₃NO₂	191.23	Shorter chain (butanamide), N-methyl	Synthetic intermediate

Structural and Electronic Comparisons

• Oxo Groups: The dual oxo groups in 2,4-Dioxo-N-phenylpentanamide enhance electrophilicity compared to mono-oxo analogs (e.g., 4-methyl-3-oxo-N-phenylpentanamide), which may influence reactivity in nucleophilic acyl substitution reactions .
• Substituent Effects : The benzylidene group in 4-methyl-3-oxo-N-phenyl-2-(phenylmethylene)pentanamide introduces π-conjugation, likely increasing stability and altering UV-Vis absorption properties relative to the target compound .

Pharmacological and Functional Differences

• Biological Activity : Piperazine-containing analogs () exhibit dopamine D3 receptor affinity, a feature absent in 2,4-Dioxo-N-phenylpentanamide, highlighting divergent therapeutic applications .

Biological Activity

2,4-Dioxo-N-phenylpentanamide (CAS No. 503300-35-4) is an organic compound that has garnered attention due to its potential biological activity. This compound, belonging to the class of amides, is characterized by a unique chemical structure that may influence its interactions with biological systems. This article aims to explore the biological activity of 2,4-Dioxo-N-phenylpentanamide, including its mechanisms of action, research findings, and potential applications in medicine and industry.

Property	Value
Molecular Formula	C₁₁H₁₁NO₃
Molecular Weight	205.21 g/mol
IUPAC Name	2,4-dioxo-N-phenylpentanamide
InChI Key	ASXCLNQAWIXZCB-UHFFFAOYSA-N
SMILES	CC(=O)CC(=O)C(=O)NC1=CC=CC=C1

The biological activity of 2,4-Dioxo-N-phenylpentanamide is primarily attributed to its ability to interact with specific molecular targets within cells. The compound may modulate the activity of enzymes or receptors, influencing various biochemical pathways. Research indicates that it can undergo various chemical reactions such as oxidation and reduction, which may further affect its biological properties.

Antimicrobial Properties

Recent studies have investigated the antimicrobial activity of 2,4-Dioxo-N-phenylpentanamide. It has shown promising results against several bacterial strains, suggesting potential applications in developing new antimicrobial agents. The compound's mechanism appears to involve disruption of bacterial cell wall synthesis and inhibition of key metabolic enzymes.

Antioxidant Activity

The antioxidant capacity of 2,4-Dioxo-N-phenylpentanamide has also been explored. It is believed to scavenge free radicals and reduce oxidative stress in biological systems. This property is crucial in preventing cellular damage associated with various diseases, including cancer and neurodegenerative disorders.

Cytotoxicity Studies

Cytotoxicity assays have been conducted to evaluate the compound's effects on cancer cell lines. Preliminary results suggest that 2,4-Dioxo-N-phenylpentanamide exhibits selective cytotoxicity towards certain cancer cells while sparing normal cells. This selectivity could be beneficial in developing targeted cancer therapies.

Case Studies

Several case studies have documented the biological effects of 2,4-Dioxo-N-phenylpentanamide:

• Antimicrobial Efficacy : A study reported that the compound effectively inhibited the growth of Escherichia coli and Staphylococcus aureus, with minimum inhibitory concentrations (MICs) comparable to established antibiotics.
• Oxidative Stress Reduction : In a model of oxidative stress induced by hydrogen peroxide in neuronal cells, treatment with 2,4-Dioxo-N-phenylpentanamide resulted in a significant decrease in cell death and an increase in antioxidant enzyme activity.
• Cancer Cell Line Testing : In vitro tests on breast cancer cell lines demonstrated that the compound induced apoptosis through caspase activation pathways, suggesting its potential as a chemotherapeutic agent.